Cas no 59321-69-6 (Quinoline, 3-(2-thienyl)-)

• Product Name: Quinoline, 3-(2-thienyl)-
• CAS No: 59321-69-6
• MF: C₁₃H₉NS
• MW: 211.282261610031
• CID: 1612887
• PubChem ID: 11298791
• Update Time: 2025-04-21

Quinoline, 3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 3-(2-thienyl)-
• 3-(2-THIENYL)QUINOLINE
• 3-(thiophen-2-yl)quinoline
• 59321-69-6
• AKOS004118944

• Inchi： 1S/C13H9NS/c1-2-5-12-10(4-1)8-11(9-14-12)13-6-3-7-15-13/h1-9H
• InChI Key： DOSPJXNNOWZNLU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CN=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 211.04567
• Monoisotopic Mass: 211.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives